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Compound of Interest

Compound Name: Metribuzin

Cat. No.: B1676530

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and mobility
of the herbicide Metribuzin in various soil types. Metribuzin, a triazinone herbicide, is
extensively used for the control of broadleaf weeds and grasses in a variety of crops.
Understanding its behavior in the soil is paramount for assessing its potential environmental
impact, ensuring its efficacy, and developing strategies for sustainable agricultural practices.
This document delves into the key processes governing its persistence, degradation, and
transport in the soil environment, supported by quantitative data, detailed experimental
protocols, and visual representations of critical pathways and workflows.

Physicochemical Properties of Metribuzin

Metribuzin's environmental behavior is intrinsically linked to its chemical and physical
properties.
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Property Value Reference
Chemical Formula C8H14N40S [1]
Molecular Weight 214.29 g/mol [1]

Water Solubility 1050 - 1220 mg/L at 20°C [1112][3]
Vapor Pressure <1.3 mPa at 20°C [3]

Log Kow (Octanol-Water

Partition Coefficient) 16-17 3l

pKa 1.0 [3]

Adsorption and Desorption in Soil

The retention of Metribuzin in soil is primarily governed by adsorption to soil particles, a
process significantly influenced by soil composition.

Factors Influencing Adsorption

The primary soil characteristics affecting Metribuzin adsorption are:

» Organic Matter: A positive correlation exists between organic carbon content and Metribuzin
adsorption.[4][5][6] Soils with higher organic matter exhibit greater adsorption, reducing the
amount of Metribuzin in the soil solution and thus its mobility.

o Clay Content: Clay minerals also contribute to the adsorption of Metribuzin, with a positive
correlation observed between clay content and adsorption.[4][5]

o Soil pH: Adsorption of Metribuzin is negatively correlated with soil pH.[4][5][6] As pH
decreases, adsorption tends to increase.

Adsorption Coefficients

The extent of Metribuzin adsorption is quantified using the soil-water partition coefficient (Kd)
and the organic carbon-water partition coefficient (Koc).

Table 1: Metribuzin Adsorption Coefficients in Various Soil Types
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%

. Organic Koc Referenc

Soil Type % Clay pH Kd (mL/g)

Carbon (mL/g) e

(OC)
Sandy

1.1 - 6.6 0.0182 3.14 [3]
Loam
Silt Loam 2.9 - 5.9 0.221 14.5 [3]
Clay Loam 2.2 - 6.4 0.196 17.0 [3]
Sand 1.0 - 4.3 0.246 46.7 [3]
Sail 1 2.15 31.8 7.6 - 291.94 [4]
Soil 2 0.82 21.6 7.9 - 114.63 [4]
Soil 3 0.95 28.2 7.8 - 109.47 [4]
Soil 4 1.21 24.4 7.7 - 85.12 [4]
Soil 5 1.58 45.4 7.5 - 132.28 [4]
Soil 6 0.71 20.2 8.1 - 97.18 [4]
Soil 7 0.53 13.4 8.2 - 33.68 [4]
Soil 8 1.89 38.6 7.4 - 215.34 [4]
Various 60

| : : : : [2]

Sails (average)

Degradation in Soil

The primary mechanism for Metribuzin dissipation from soil is microbial degradation.[7]

Factors Influencing Degradation

o Microbial Activity: The rate of degradation is highly dependent on the population and activity
of soil microorganisms.
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o Temperature and Moisture: Optimal conditions for microbial activity, such as moderate
temperatures and adequate soil moisture, accelerate degradation.[7]

e Soil pH: Soil pH can influence microbial populations and thus the rate of degradation.

» Organic Amendments: The addition of organic matter can either inhibit or accelerate
Metribuzin breakdown, depending on the nature of the amendment.

Degradation Half-Life (DT50)

The persistence of Metribuzin in soil is often expressed as its half-life (DT50), the time
required for 50% of the initial concentration to dissipate.

Table 2: Metribuzin Degradation Half-Life (DT50) in Different Soil Types

Soil Type DT50 (days) Conditions Reference
Sandy Loam 172 Aerobic [3]

Sandy Loam 439 Anaerobic [3]

Field Dissipation 30-60 Typical [3]

Clay Loam 11.36 Lab Incubation [8]

Sandy Loam-1 17.55 Lab Incubation [8]

Sandy Loam-2 14.93 Lab Incubation [8]

General 30 Average [2]

Field Study 7-19 - [9]

Field Study 20.7-41.1 Unamended Soll [10]

Degradation Pathway

Metribuzin degrades in soil to form several key metabolites. The primary degradation products
are desamino-metribuzin (DA), diketo-metribuzin (DK), and desamino-diketo-metribuzin
(DADK).[11][12]
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Caption: Microbial degradation pathway of Metribuzin in soil.

Mobility and Leaching in Soil

Metribuzin is considered to be a mobile herbicide, with its potential for leaching being a
significant environmental concern.

Factors Influencing Mobility
o Soil Texture: Leaching is more pronounced in coarse-textured soils, such as sandy soils, due

to their lower adsorption capacity and higher water infiltration rates.[7]

» Organic Matter and Clay Content: As previously discussed, higher organic matter and clay
content reduce mobility by increasing adsorption.

e Rainfall and Irrigation: The amount and intensity of water movement through the solil profile
are critical drivers of leaching.

Leaching Studies

Leaching potential is often assessed using soil column experiments. Studies have shown that
Metribuzin can leach to considerable depths, particularly in sandy soils. For instance, in one
study, Metribuzin reached a depth of 20 cm in a wet sandy-loam soil and 45 cm in a dry sandy
soil.[13]

Experimental Protocols
Adsorption-Desorption Study: Batch Equilibrium Method
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This method is widely used to determine the adsorption and desorption characteristics of
Metribuzin in soil.

Protocol:
o Soil Preparation: Air-dry soil samples are passed through a 2-mm sieve.

e Solution Preparation: A stock solution of Metribuzin is prepared in a 0.01 M CacCl2 solution.
A series of working solutions with varying concentrations (e.g., 0.07, 0.1, 0.3, 0.5,0.7, 1
mg/L) are prepared by dilution.[4]

e Adsorption Phase:
o A known mass of soil (e.g., 5 g) is placed in a centrifuge tube.[4]
o A specific volume of a Metribuzin working solution (e.g., 25 mL) is added to the tube.[4]

o The tubes are shaken for a predetermined time (e.g., 24 hours) at a constant temperature
(e.g., 25°C) to reach equilibrium.[4]

o The suspension is then centrifuged to separate the soil from the solution.

o The concentration of Metribuzin remaining in the supernatant is determined using an
appropriate analytical method (e.g., HPLC).

o The amount of Metribuzin adsorbed to the soil is calculated by the difference between the
initial and equilibrium concentrations in the solution.

e Desorption Phase:

o After the adsorption phase, a known volume of the supernatant is removed and replaced
with a Metribuzin-free CaCl2 solution.

o The tubes are shaken again for the same equilibrium period.

o The concentration of Metribuzin desorbed into the solution is measured. This process can
be repeated for several cycles.
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Mobility Study: Soil Column Leaching

This method simulates the movement of Metribuzin through the soil profile.

Protocol:

Column Preparation: PVC or glass columns (e.g., 10.5 cm internal diameter, 60 cm length)
are uniformly packed with air-dried, sieved soil.[14]

e Pre-conditioning: The soil columns are pre-wetted, often by capillary saturation, and allowed
to drain to field capacity.[15]

» Herbicide Application: A known amount of Metribuzin is applied uniformly to the surface of
the soil column.

e Leaching Simulation: A simulated rainfall or irrigation event is applied to the top of the
column using a specific volume of water over a set period.

¢ Leachate Collection: The effluent (leachate) from the bottom of the column is collected at
regular intervals.

e Soil Sectioning: After the leaching event, the soil column is sectioned into specific depth
increments (e.g., 0-5 cm, 5-10 cm, etc.).[15]

e Analysis: The concentration of Metribuzin in the leachate and in each soil section is
determined to create a mobility profile.

Experimental and Logical Workflow

The assessment of the environmental fate of Metribuzin typically follows a structured workflow,
integrating laboratory and field studies.
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Caption: General workflow for assessing the environmental fate of Metribuzin.

Conclusion

The environmental fate and mobility of Metribuzin are complex processes dictated by a
combination of its inherent physicochemical properties and the diverse characteristics of the
soil environment. Its moderate persistence and potential for leaching, particularly in soils with
low organic matter and clay content, underscore the importance of careful management
practices to mitigate the risk of water contamination. The data and protocols presented in this
guide provide a foundational understanding for researchers and professionals to further
investigate and model the behavior of Metribuzin, contributing to the development of safer and
more effective weed management strategies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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